Cas no 1807233-31-3 (5-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride)

• Product Name: 5-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride
• CAS No: 1807233-31-3
• MF: C₁₀H₈ClF₂NO₃S
• MW: 295.690227508545
• CID: 5011336
• Update Time: 2025-05-23

5-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClF2NO3S/c1-2-7-3-6(5-14)4-8(18(11,15)16)9(7)17-10(12)13/h3-4,10H,2H2,1H3
• InChI Key： RBYHXZOOVADNPK-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C#N)=CC(CC)=C1OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 428
• XLogP3: 3.4
• Topological Polar Surface Area: 75.5

Additional information on 5-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride

5-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl Chloride: A Comprehensive Overview

The compound 5-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride, identified by the CAS number 1807233-31-3, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzenesulfonyl group, a cyano substituent, a difluoromethoxy group, and an ethyl substituent. The combination of these functional groups makes it a versatile building block for synthesizing advanced materials and pharmaceuticals.

The synthesis of 5-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in the development of advanced polymers and coatings due to its ability to form strong covalent bonds with other molecules. Its cyano group provides excellent compatibility with polar solvents, while the sulfonyl chloride group acts as a reactive site for further functionalization. Recent studies have demonstrated its utility in creating self-healing polymers, which can autonomously repair minor damages caused by mechanical stress or environmental factors.

The presence of the difluoromethoxy group in the molecule imparts unique electronic properties, making it an attractive candidate for use in optoelectronic devices. This group enhances the compound's ability to absorb light across a broad spectrum, which is crucial for applications such as solar cells and light-emitting diodes (LEDs). Additionally, the ethyl substituent improves the compound's solubility in organic solvents, facilitating its incorporation into various formulations.

Recent research has also highlighted the potential of 5-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride in drug delivery systems. Its ability to form stable complexes with biologically active molecules makes it an ideal carrier for targeted drug delivery. Scientists have successfully utilized this compound to develop nanocarriers that can deliver therapeutic agents to specific tissues or cells, minimizing side effects and improving treatment efficacy.

In conclusion, 5-Cyano-2-difluoromethoxy-3-ethylbenzenesulfonyl chloride (CAS No. 1807233-31-3) is a multifunctional compound with a wide range of applications in materials science, electronics, and pharmaceuticals. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its role in advancing technology and medicine is expected to grow significantly.